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Compound of Interest

Compound Name: 3-Methyl-2-nitrobenzonitrile

Cat. No.: B167913 Get Quote

An In-depth Technical Guide to 3-Methyl-2-nitrobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methyl-2-nitrobenzonitrile, identified by the CAS number 1885-77-4, is a pivotal aromatic

organic compound.[1][2] Its molecular structure, which features a benzene ring substituted with

a methyl, a nitro, and a nitrile group, imparts a unique chemical reactivity that makes it a

valuable intermediate in various synthetic endeavors. This guide provides a comprehensive

overview of its synthesis, properties, applications, and safety protocols, with a focus on its role

in medicinal chemistry and material science.

Caption: Core Identification of 3-Methyl-2-nitrobenzonitrile.

Physicochemical Properties
A summary of the key physicochemical properties of 3-Methyl-2-nitrobenzonitrile is presented

below.
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Property Value Source

CAS Number 1885-77-4 [1][2]

Molecular Formula C₈H₆N₂O₂ [1]

Molecular Weight 162.15 g/mol [1]

Appearance Light yellow solid [3]

Melting Point 62 - 65 °C [3]

Purity Typically ≥96% [2]

InChI Key
MIDHYAOVUFWYPU-

UHFFFAOYSA-N
[1][2]

Synthesis of 3-Methyl-2-nitrobenzonitrile
The synthesis of 3-Methyl-2-nitrobenzonitrile can be accomplished through various routes,

with the direct nitration of 3-methylbenzonitrile being a prevalent and established method.[1]

Primary Synthetic Pathway: Nitration of 3-
Methylbenzonitrile
This synthetic approach involves an electrophilic aromatic substitution reaction. A mixture of

concentrated nitric acid and sulfuric acid is employed to generate the highly reactive nitronium

ion (NO₂⁺), which then acts as the electrophile. The sulfuric acid serves as a catalyst by

protonating the nitric acid.[1]

Caption: Synthesis of 3-Methyl-2-nitrobenzonitrile via Nitration.

A critical aspect of this reaction is controlling the temperature to manage its exothermic nature

and to influence the regioselectivity. The nitration of 3-methylbenzonitrile can yield a mixture of

isomers, including 3-methyl-4-nitrobenzonitrile and 3-methyl-6-nitrobenzonitrile, alongside the

desired 3-methyl-2-nitrobenzonitrile.[1]

Alternative Synthetic Routes
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An alternative synthetic strategy involves a multi-step process commencing with 3-

methylbenzoic acid. This indirect route can offer better control over regioselectivity. The

process generally involves the nitration of a 3-methylbenzoate ester, followed by the

conversion of the carboxylic acid functionality into a nitrile group.[1] The synthesis of the key

intermediate, 3-methyl-2-nitrobenzoic acid, can be achieved through methods such as the air

oxidation of 1,3-dimethyl-2-nitrobenzene.[4]

Applications in Research and Drug Development
3-Methyl-2-nitrobenzonitrile is a valuable building block in the synthesis of more complex

molecules for pharmaceutical and material science applications.[1]

Pharmaceutical Research
In medicinal chemistry, this compound serves as a key precursor. A significant application lies

in the reduction of the nitro group to an amino group, yielding derivatives that have

demonstrated promising biological activities.[1] Notably, some of these derivatives have

exhibited significant antiproliferative effects against various cancer cell lines, positioning them

as compounds of interest for the development of novel therapeutic agents.[1] The benzonitrile

moiety itself is considered a privileged scaffold in drug development due to its unique

physicochemical properties, including its ability to act as a hydrogen bond acceptor.[5]

Benzonitrile derivatives have shown potential across a wide range of therapeutic areas,

including oncology, virology, and microbiology.[5]
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3-Methyl-2-nitrobenzonitrile Derivatives

Culture Cancer Cell Lines

Treat cells with varying concentrations of derivatives

Perform Cell Viability Assay (e.g., MTT)

Analyze data to determine IC₅₀ values

Identify Lead Compounds for further development

Click to download full resolution via product page

Caption: Workflow for Screening Antiproliferative Activity.

Material Science
In the field of material science, 3-Methyl-2-nitrobenzonitrile is utilized in the design and

synthesis of novel materials possessing specific electronic or fluorescent properties.[1]

Safety and Handling
3-Methyl-2-nitrobenzonitrile is classified as a hazardous substance and requires careful

handling to minimize risk.

Hazard Classifications:
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Toxic if swallowed (H301)[1]

Toxic in contact with skin (H311)[1]

Toxic if inhaled (H331)[1]

Causes skin irritation (H315)

Causes serious eye irritation (H319)

Recommended Safety Precautions:

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[3] In case of insufficient ventilation, wear suitable respiratory equipment.

Handling: Use only in a well-ventilated area, such as under a chemical fume hood.[6] Avoid

contact with skin, eyes, and clothing.[3] Do not ingest or inhale.[3] Wash hands thoroughly

after handling.[7]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][6]

Keep in a dark place, sealed in dry, at room temperature.[1]

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the

supplier.[3][6][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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